N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine

• Molecular Formula: C21H26BrN5O2S
• Molecular Weight: 492.4 g/mol
• IUPAC Name: (E)-1-(4-bromophenyl)-N-[4-(3-piperidin-1-ylsulfonylpyridin-4-yl)piperazin-1-yl]methanimine
• InChI: InChI=1S/C21H26BrN5O2S/c22-19-6-4-18(5-7-19)16-24-26-14-12-25(13-15-26)20-8-9-23-17-21(20)30(28,29)27-10-2-1-3-11-27/h4-9,16-17H,1-3,10-15H2/b24-16+
• InChI Key: UWTRDQUKOJCQAG-LFVJCYFKSA-N
• Isomeric SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C=CN=C2)N3CCN(CC3)/N=C/C4=CC=C(C=C4)Br
• SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C=CN=C2)N3CCN(CC3)N=CC4=CC=C(C=C4)Br

Description

N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine, also known as BBP, is an organic compound that has been studied for its potential therapeutic applications. BBP is a complex molecule with a unique structure that has attracted the attention of researchers in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine is not fully understood, but research has suggested that it may work by inhibiting certain enzymes or receptors in the body. For example, N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been shown to inhibit the activity of the enzyme tyrosine kinase, which is involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been shown to have a number of biochemical and physiological effects in the body. For example, research has suggested that N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine may have antioxidant properties and may be able to reduce inflammation. Additionally, N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been shown to have an effect on the cardiovascular system, potentially acting as a vasodilator and reducing blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine is that it has a unique structure that may make it useful for studying certain biological processes. However, one limitation of N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine is that it is a complex molecule that can be difficult to synthesize and work with in the lab.

Future Directions

There are several potential future directions for research on N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine. One area of interest is the development of N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine derivatives that may have improved therapeutic properties. Additionally, research could focus on further elucidating the mechanism of action of N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine and exploring its potential use in the treatment of various diseases. Finally, N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine could be studied in more detail to better understand its biochemical and physiological effects in the body.

Synthesis Methods

N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The synthesis of N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine typically begins with the reaction of 4-bromobenzaldehyde and 4-piperazinylpyridine to form an intermediate compound. This intermediate is then reacted with 1-piperidinylsulfonyl chloride to produce the final product, N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine.

Scientific Research Applications

N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been studied for its potential therapeutic applications in several areas, including cancer treatment, neurological disorders, and cardiovascular diseases. Research has shown that N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has the ability to inhibit the growth of cancer cells and may have neuroprotective effects. Additionally, N-(4-bromobenzylidene)-N-{4-[3-(1-piperidinylsulfonyl)-4-pyridinyl]-1-piperazinyl}amine has been studied for its potential use as a vasodilator in the treatment of cardiovascular diseases.